Cas no 1462357-11-4 (2-azido-1-(4-ethoxyphenyl)ethan-1-ol)

• Product Name: 2-azido-1-(4-ethoxyphenyl)ethan-1-ol
• CAS No: 1462357-11-4
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6061983
• PubChem ID: 80503058
• Update Time: 2025-05-20

2-azido-1-(4-ethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(4-ethoxyphenyl)ethan-1-ol
• 1462357-11-4
• AKOS019067423
• EN300-1147255

• Inchi： 1S/C10H13N3O2/c1-2-15-9-5-3-8(4-6-9)10(14)7-12-13-11/h3-6,10,14H,2,7H2,1H3
• InChI Key： PZNGWIXAFSAYNW-UHFFFAOYSA-N
• SMILES： OC(CN=[N+]=[N-])C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-azido-1-(4-ethoxyphenyl)ethan-1-ol

2-Azido-1-(4-Ethoxyphenyl)ethan-1-ol (CAS No. 1462357-11-4): A Comprehensive Overview

2-Azido-1-(4-Ethoxyphenyl)ethan-1-ol, identified by the CAS registry number 1462357-11-4, is a versatile organic compound with significant applications in the fields of drug discovery, materials science, and bioengineering. This compound, characterized by its unique structure featuring an azide group and an ethoxyphenyl moiety, has garnered considerable attention in recent years due to its potential in click chemistry and its role as a precursor in the synthesis of bioactive molecules.

The molecular structure of 2-Azido-1-(4-Ethoxyphenyl)ethan-1-ol comprises a benzene ring substituted with an ethoxy group at the para position and a hydroxymethyl azide group at the ortho position. This arrangement imparts the compound with both hydrophilic and hydrophobic properties, making it suitable for a wide range of applications. The azide group, in particular, is a valuable functional group in organic synthesis, enabling the formation of stable bonds through click reactions such as the Huisgen cycloaddition.

Recent advancements in synthetic methodologies have enhanced the efficiency of producing 2-Azido-1-(4-Ethoxyphenyl)ethan-1-ol. Researchers have optimized reaction conditions to improve yield and purity, leveraging catalytic systems and green chemistry principles. These improvements have made the compound more accessible for large-scale applications, particularly in the pharmaceutical industry where it serves as an intermediate in drug design.

In terms of applications, 2-Azido-1-(4-Ethoxyphenyl)ethan-1-ol has demonstrated potential as a building block for constructing complex molecules with therapeutic properties. Its ability to participate in click chemistry reactions allows for the rapid assembly of bioactive compounds, which is critical in drug discovery pipelines. Additionally, this compound has been explored for its role in creating stimuli-responsive materials, where its azide functionality can be harnessed to induce structural changes under specific conditions.

The latest studies have also highlighted the utility of CAS No. 1462357-11-4 in bioconjugation technologies. By incorporating this compound into biomolecules such as proteins or nucleic acids, researchers can enhance their stability, solubility, and targeting capabilities. This has opened new avenues for its use in diagnostics and targeted drug delivery systems.

In conclusion, 2-Azido-1-(4-Ethoxyphenyl)ethan-1-ol (CAS No. 1462357-11-) stands out as a pivotal compound in modern organic synthesis and materials science. Its unique structure and reactivity continue to drive innovative research across multiple disciplines, underscoring its importance as a key player in contemporary chemical science.